Cas no 2228770-35-0 (2-1-(1-ethoxyethyl)cyclopropylacetic acid)

• Product Name: 2-1-(1-ethoxyethyl)cyclopropylacetic acid
• CAS No: 2228770-35-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6355365
• PubChem ID: 165715356
• Update Time: 2025-10-30

2-1-(1-ethoxyethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-ethoxyethyl)cyclopropylacetic acid
• 2-[1-(1-ethoxyethyl)cyclopropyl]acetic acid
• 2228770-35-0
• EN300-1999071

• Inchi： 1S/C9H16O3/c1-3-12-7(2)9(4-5-9)6-8(10)11/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： MOAHXUIMPFNSPO-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(1-ethoxyethyl)cyclopropylacetic acid

Recent Advances in the Study of 2-1-(1-ethoxyethyl)cyclopropylacetic acid (CAS: 2228770-35-0)

The compound 2-1-(1-ethoxyethyl)cyclopropylacetic acid (CAS: 2228770-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and ethoxyethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce 2-1-(1-ethoxyethyl)cyclopropylacetic acid with high yield and purity, which is critical for its application in drug discovery. The compound's structural features make it a versatile building block for the construction of pharmacophores with enhanced biological activity.

In pharmacological studies, 2-1-(1-ethoxyethyl)cyclopropylacetic acid has demonstrated notable anti-inflammatory and analgesic properties. Mechanistic studies suggest that it modulates key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings position the compound as a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and chronic pain.

Additionally, recent research has explored the compound's metabolic stability and pharmacokinetic profile. Preliminary data indicate that 2-1-(1-ethoxyethyl)cyclopropylacetic acid exhibits favorable absorption and distribution characteristics, with minimal toxicity observed in preclinical models. These properties are essential for its progression into further stages of drug development.

Looking ahead, ongoing studies are investigating the compound's potential in other therapeutic areas, including oncology and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a particularly interesting candidate for targeting central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-1-(1-ethoxyethyl)cyclopropylacetic acid (CAS: 2228770-35-0) represents a promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its diverse biological activities, underscore its potential as a valuable tool for therapeutic innovation. Continued research and development efforts will be crucial in unlocking its full potential and bringing novel treatments to patients.